Cas no 2548995-16-8 (2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 2548995-16-8
• MF: C₂₁H₂₄N₆O
• MW: 376.454863548279
• CID: 5312647
• PubChem ID: 154882879
• Update Time: 2025-07-15

2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one
• 2548995-16-8
• AKOS040729592
• F6788-1729
• 2-[4-(2-Cyclopropyl-5,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C21H24N6O/c1-14-15(2)22-20(16-6-7-16)24-21(14)26-11-9-25(10-12-26)18-13-19(28)27-8-4-3-5-17(27)23-18/h3-5,8,13,16H,6-7,9-12H2,1-2H3
• InChI Key： TVFVSZWEVIDFPK-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C=C(N1CCN(C3C(C)=C(C)N=C(C4CC4)N=3)CC1)N=2

Computed Properties

• Exact Mass: 376.20115941g/mol
• Monoisotopic Mass: 376.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.2±60.0 °C(Predicted)
• pka: 9.17±0.50(Predicted)

Additional information on 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one

Introduction to 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2548995-16-8)

2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocycles, which are widely recognized for their biological activity and therapeutic potential. The presence of multiple functional groups, including a piperazine moiety and a cyclopropyl-substituted pyrimidine ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The CAS No. 2548995-16-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one consists of a fused pyrido[1,2-a]pyrimidine core, which is a known scaffold for various bioactive molecules. The substitution pattern on the pyrimidine ring and the piperazine group contribute to its unique pharmacophoric features, which are likely to influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. The piperazine moiety is particularly interesting as it is commonly found in drugs that target central nervous system (CNS) disorders, such as antipsychotics and antidepressants. The cyclopropyl group and the dimethylpyrimidine substituents may enhance the molecule's binding affinity and selectivity by introducing steric hindrance and electronic effects that modulate receptor interactions.

In the context of current research, 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The fused pyrido[1,2-a]pyrimidine scaffold is particularly relevant in this context, as it has been shown to interact with proteins such as kinases and transcription factors.

The dimethylpyrimidine substituents in the molecule are expected to influence its solubility and metabolic stability, which are critical factors in drug development. By optimizing these properties, researchers can enhance the compound's bioavailability and reduce its susceptibility to rapid degradation in vivo. Additionally, the presence of the cyclopropyl group may contribute to unique conformational preferences that could improve binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential for multitarget engagement. Many modern drugs are designed to interact with multiple receptors or enzymes simultaneously to achieve greater therapeutic efficacy while minimizing side effects. The structural features of 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one suggest that it may be capable of modulating several key pathways involved in disease processes.

Recent preclinical studies have demonstrated promising results when this compound was tested against various disease models. For instance, research has indicated that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, its ability to interact with specific kinases has raised interest in its potential as an anticancer agent. These findings underscore the importance of further investigation into the pharmacological profile of this molecule.

The synthesis of 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity during preparation. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have been instrumental in achieving high-quality intermediates and final products.

In conclusion, 2-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yll)piperazin-l -yI]- 4H - pyrido[l , 2 - a ] py rim id i n - 4 - one ( CAS No . 25 48995 -16 -8 ) represents a fascinating subject of study in pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical data , make it a valuable candidate for further exploration . As research continues to uncover new therapeutic applications , this compound holds significant potential for contributing to advancements in medicine .